molecular formula C17H13Cl2N3O4 B5222611 N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide

N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide

Cat. No. B5222611
M. Wt: 394.2 g/mol
InChI Key: WCSAJBCCTCXKJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide, commonly known as DNP, is a chemical compound that has been extensively studied for its biochemical and physiological effects. DNP is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 310.2 g/mol. It was first synthesized in 1931 and has since been used in various scientific research applications.

Mechanism of Action

DNP acts by uncoupling oxidative phosphorylation in mitochondria, which leads to the dissipation of the proton gradient and the uncoupling of ATP synthesis from electron transport. This results in an increase in metabolic rate and energy expenditure, which can lead to weight loss and other metabolic benefits.
Biochemical and Physiological Effects:
DNP has been shown to have a number of biochemical and physiological effects, including increased oxygen consumption, increased metabolic rate, and increased heat production. It has also been shown to improve insulin sensitivity, reduce oxidative stress, and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

DNP has several advantages for use in laboratory experiments, including its ability to uncouple mitochondrial respiration and its well-characterized mechanism of action. However, DNP is also highly toxic and can cause severe side effects, including hyperthermia, tachycardia, and death. As a result, its use in laboratory experiments must be carefully monitored and controlled.

Future Directions

There are several potential future directions for the study of DNP, including its use as a treatment for metabolic disorders such as obesity and type 2 diabetes, its investigation as a potential therapy for neurodegenerative diseases, and its use as a research tool to study mitochondrial function and dysfunction. However, further research is needed to fully understand the biochemical and physiological effects of DNP and to develop safe and effective therapeutic applications.

Synthesis Methods

DNP can be synthesized through a multistep process involving the reaction of 3,4-dichloroaniline with 3-nitrobenzoyl chloride, followed by the addition of pyrrolidine and the subsequent formation of the carboxamide group. The synthesis of DNP is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

DNP has been extensively studied for its potential use as a mitochondrial uncoupler, which means that it can disrupt the electron transport chain in mitochondria and increase the production of heat and energy. This property of DNP has led to its investigation as a potential treatment for obesity, metabolic disorders, and other conditions related to mitochondrial dysfunction.

properties

IUPAC Name

N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13Cl2N3O4/c18-14-5-4-11(7-15(14)19)20-17(24)10-6-16(23)21(9-10)12-2-1-3-13(8-12)22(25)26/h1-5,7-8,10H,6,9H2,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WCSAJBCCTCXKJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN(C1=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)NC3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13Cl2N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.